Cas no 1393554-09-0 (1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE)

• Product Name: 1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE
• CAS No: 1393554-09-0
• MF: C₇H₇ClN₂O
• MW: 170.59
• CID: 5400146
• PubChem ID: 72218581
• Update Time: 2024-11-06

1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE
• 1393554-09-0
• PS-19153
• 1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone
• 1-(5-Chloro-3-methylpyrazin-2-yl)ethan-1-one
• F89568
• AB85683

• Inchi： 1S/C7H7ClN2O/c1-4-7(5(2)11)9-3-6(8)10-4/h3H,1-2H3
• InChI Key： DUCREGHKZAAQAH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC=C(Cl)N=C1C)C

Computed Properties

• Exact Mass: 170.0246905g/mol
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.8Ų